Cas no 5116-95-0 (1-Tridecanol,1,1'-(hydrogen phosphate))
5116-95-0 structure
Product Name:1-Tridecanol,1,1'-(hydrogen phosphate)
1-Tridecanol,1,1'-(hydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- 1-Tridecanol,1,1'-(hydrogen phosphate)
- Ditridecyl hydrogen phosphate
- 1-Tridecanol, hydrogen phosphate
- AC1L1XCQ
- CTK8I9531
- Di(tridecyl)acid phosphate
- Ditridecyl acid phosphate
- Ditridecyl phosphate
- EINECS 225-851-7
- EINECS 273-250-3
- Bis-(tridecan-1-yl)hydrogen phosphate
- NS00044671
- 68954-77-8
- 1-Tridecanol, 1,1'-(hydrogen phosphate)
- DTXSID60863491
- 5116-95-0
- di(tridecyl) phosphoric acid
- SCHEMBL338224
- Bis(tridecan-1-yl) hydrogen phosphate
- W-110012
- 1-Tridecanol,hydrogen phosphate
-
- Inchi: 1S/C26H55O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-31(27,28)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3,(H,27,28)
- InChI Key: XEJNLUBEFCNORG-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OCCCCCCCCCCCCC)OCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 462.38405
- Monoisotopic Mass: 462.384
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 26
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- XLogP3: 11.2
Experimental Properties
- Density: 0.94
- Boiling Point: 532.1°Cat760mmHg
- Flash Point: 275.6°C
- Refractive Index: 1.458
- PSA: 55.76
- LogP: 9.74200
1-Tridecanol,1,1'-(hydrogen phosphate) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5116-95-0 (1-Tridecanol,1,1'-(hydrogen phosphate)) Related Products
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- 2528-39-4(Trihexyl Phosphate (>90%))
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- 126-73-8(Tributyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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